Cas no 1314992-05-6 (4-(2-nitroethenyl)benzene-1,2,3-triol)

• Product Name: 4-(2-nitroethenyl)benzene-1,2,3-triol
• CAS No: 1314992-05-6
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 6242627
• PubChem ID: 55250618
• Update Time: 2024-01-13

4-(2-nitroethenyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(2-nitroethenyl)benzene-1,2,3-triol
• 1314992-05-6
• AKOS006277802
• EN300-1830213

• Inchi： 1S/C8H7NO5/c10-6-2-1-5(3-4-9(13)14)7(11)8(6)12/h1-4,10-12H/b4-3+
• InChI Key： HPCREBVYKSFNHS-ONEGZZNKSA-N
• SMILES： OC1C(=C(C=CC=1/C=C/[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 197.03242232g/mol
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives